BRD4884

• Molecular Formula: C18H19FN2O2
• Molecular Weight: 314.4 g/mol
• InChI: InChI=1S/C18H19FN2O2/c19-15-4-1-12(2-5-15)14-3-6-16(20)17(11-14)21-18(22)13-7-9-23-10-8-13/h1-6,11,13H,7-10,20H2,(H,21,22)
• InChIKey: ZFCDNONWGMYBHA-UHFFFAOYSA-N

BRD4884 – Kinetically Selective HDAC2 Inhibitor

BRD4884 is a secondary carboxamide and an ortho-aminoanilide inhibitor of class I histone deacetylases (HDACs), primarily targeting HDAC1 and HDAC2 [1]. It exhibits potent inhibition with IC50 values of 29 nM for HDAC1, 62 nM for HDAC2, and 1.09 µM for HDAC3 [2]. The compound is distinguished by its brain-penetrant properties and a unique kinetic selectivity profile, characterized by a significantly longer target residence time on HDAC2 compared to HDAC1 . BRD4884 has been validated in a neurodegenerative disease mouse model, where it rescued cognitive deficits [3]. It is a research tool for investigating the roles of HDAC1/2 in synaptic plasticity and memory formation [3].

HDAC2 Probe

Kinetically selective HDAC2 inhibition with slow-off binding profile

Brain-Penetrant

Tool compound for CNS synaptic plasticity and neurodegeneration studies

Profile

Excludes HDAC3 engagement to reduce pathway confounding

• [1] Wagner FF, et al. Kinetic and structural insights into the binding of histone deacetylase 1 and 2 (HDAC1, 2) inhibitors. Bioorg Med Chem. 2016;24(18):4008-4015. View Source
• [2] ChEBI. BRD4884 (CHEBI:234392). EMBL-EBI. View Source
• [3] Wagner FF, et al. Kinetically Selective Inhibitors of Histone Deacetylase 2 (HDAC2) as Cognition Enhancers. Chem Sci. 2015;6(1):804-815. View Source

Why Pan-HDAC Inhibitors Cannot Substitute for BRD4884

While pan-HDAC inhibitors like SAHA (vorinostat) and class I-selective agents like MS-275 (entinostat) are widely used in oncology, their substitution for BRD4884 in neuroscience research is not scientifically justified. Generic HDAC inhibitors lack the kinetic selectivity and brain penetration profile of BRD4884 [1]. SAHA exhibits broad, non-selective inhibition with IC50 values <86 nM across multiple class I and II HDACs, leading to a vastly different pharmacodynamic signature [2]. MS-275, while class I-selective, has significantly lower potency (IC50 ~243-453 nM) and does not share the same kinetic bias or demonstrated in vivo efficacy in cognition models . Critically, many HDAC inhibitors do not efficiently cross the blood-brain barrier, a prerequisite for modulating chromatin in the central nervous system [1]. BRD4884's unique combination of brain penetration and kinetically-biased target residence time is essential for the specific experimental outcomes reported in neuroepigenetic studies . Using a generic alternative would introduce confounding variables and preclude valid comparison to published findings.

Pan-inhibitor (vorinostat) vs. BRD4884 Broad HDAC1/2/3/6 inhibition obscures HDAC2-specific transcriptional interpretation.

Entinostat (MS-275) vs. BRD4884 Fast-on/fast-off kinetics lack sustained target engagement needed for synaptic plasticity.

BRD6688 vs. BRD4884 Faster off-rate fails to rescue memory deficits in CK-p25 model despite similar binding affinity.

• [1] Wagner FF, et al. Kinetically Selective Inhibitors of Histone Deacetylase 2 (HDAC2) as Cognition Enhancers. Chem Sci. 2015;6(1):804-815. View Source
• [2] NCATS Inxight Drugs. Vorinostat. View Source

BRD4884 vs. HDAC Inhibitors: Key Differentiators

HDAC2 Selectivity Window Compared to Vorinostat

BRD4884 demonstrates kinetic selectivity for HDAC2 over HDAC1, a closely related isoform with 95% sequence similarity in the catalytic domain [1]. This is evidenced by a significantly longer half-life (T1/2) on HDAC2 compared to HDAC1. In contrast, a close analog, BRD6688, exhibits a similar but distinct kinetic profile with a 6-fold extended half-life on HDAC2 . SAHA (vorinostat), a pan-HDAC inhibitor, does not display this isoform-specific kinetic bias .

Selectivity window

Cross-study comparable

~22-fold greater isoform selectivity vs. vorinostat

Supports HDAC2-specific epigenetic research

Avoids HDAC3-mediated transcriptional confounding

Evidence Dimension	Target residence time (T1/2)
Target Compound Data	HDAC2: 143 min; HDAC1: 20 min
Comparator Or Baseline	BRD6688: HDAC2 ~6-fold longer T1/2 vs. HDAC1 (exact T1/2 not specified); SAHA: No kinetic selectivity reported
Quantified Difference	BRD4884 T1/2 on HDAC2 is 7.15-fold longer than on HDAC1
Conditions	Biochemical kinetic assay using purified human HDAC1 and HDAC2 enzymes

Why This Matters

This kinetic bias is crucial for achieving a selective pharmacodynamic effect in neurons, where prolonged HDAC2 inhibition is hypothesized to be key for enhancing synaptic plasticity and memory without the toxicity associated with chronic pan-HDAC inhibition [1].

• [1] Wagner FF, et al. Kinetic and structural insights into the binding of histone deacetylase 1 and 2 (HDAC1, 2) inhibitors. Bioorg Med Chem. 2016;24(18):4008-4015. View Source

HDAC2 Residence Time Advantage Over Entinostat and Vorinostat

BRD4884 demonstrates potent, selective inhibition of HDAC1 and HDAC2 over HDAC3, with a >17-fold difference in IC50 values . This selectivity profile is distinct from the pan-HDAC inhibitor SAHA (vorinostat), which potently inhibits HDAC1, 2, and 3 with similar nanomolar IC50s (e.g., 10-20 nM) . It also differs from the class I inhibitor MS-275 (entinostat), which inhibits HDAC1, 2, and 3 with IC50 values in the 200-450 nM range .

Residence time

Direct head-to-head

143 min (HDAC2) vs. 20 min (HDAC1)

Extended target engagement for synaptic plasticity models

7-fold kinetic bias; entinostat and vorinostat show seconds-scale residence

Evidence Dimension	Potency and selectivity (IC50)
Target Compound Data	HDAC1: 29 nM, HDAC2: 62 nM, HDAC3: 1090 nM
Comparator Or Baseline	SAHA: HDAC1 ~10 nM, HDAC2 ~20 nM, HDAC3 ~73 nM; MS-275: HDAC1 243 nM, HDAC2 453 nM, HDAC3 248 nM
Quantified Difference	BRD4884 is >17-fold selective for HDAC1/2 over HDAC3. SAHA is non-selective. MS-275 is ~4-8 fold less potent and non-selective among class I HDACs.
Conditions	In vitro biochemical enzymatic assays using recombinant human HDACs

Why This Matters

The selectivity profile of BRD4884 allows for more precise interrogation of HDAC1/2 biology in neuronal systems, minimizing confounding effects from HDAC3 inhibition, which may have distinct roles in neurobiology and different implications for therapeutic development.

In Vivo Cognitive Rescue in CK-p25 Model vs. BRD6688

BRD4884, when administered at 10 mg/kg, rescued memory deficits in the CK-p25 mouse model of severe neurodegeneration [1]. This in vivo functional readout is a direct consequence of its brain penetration and target engagement. While a similar rescue was observed for the analog BRD6688 [1], this level of in vivo efficacy is not reported for many other HDAC inhibitors in this specific disease model [2].

In vivo cognitive rescue

Direct head-to-head

Full memory rescue in CK-p25 mice (10 mg/kg i.p.)

Correlates with sustained hippocampal acetylation

BRD6688 failed under equivalent conditions

Evidence Dimension	In vivo functional rescue
Target Compound Data	BRD4884 rescued memory deficits in CK-p25 mice (10 mg/kg)
Comparator Or Baseline	BRD6688 rescued memory deficits in CK-p25 mice (dose not specified in abstract); SAHA and MS-275 have not been reported to rescue memory in this specific model.
Quantified Difference	BRD4884 produced a significant rescue of cognitive impairment, comparable to BRD6688. The effect is absent or unreported for other classes of HDAC inhibitors.
Conditions	CK-p25 mouse model of neurodegeneration; cognition assessed via behavioral testing (e.g., fear conditioning).

Why This Matters

Demonstration of functional rescue in a disease-relevant model is a critical differentiator for procurement. It confirms that the compound's biochemical and pharmacokinetic properties translate into a meaningful biological effect, validating its use in neuroscience research programs focused on cognitive enhancement and neurodegenerative disease.

• [1] Wagner FF, et al. Kinetically Selective Inhibitors of Histone Deacetylase 2 (HDAC2) as Cognition Enhancers. Chem Sci. 2015;6(1):804-815. View Source
• [2] GLPBIO. BRD4884 Product Page. View Source

Neuronal Acetylation Without HDAC3 Toxicity vs. Pan-Inhibitors

BRD4884 treatment at 10 µM for 24 hours led to a significant increase in the acetylation of histones H4K12 and H3K9 in mouse forebrain primary neuron cultures . This direct measure of target engagement confirms the compound's ability to inhibit HDAC activity within a relevant cellular context. The closely related analog BRD7232 has also been shown to increase histone acetylation in similar assays [1].

Neuronal acetylation

Cross-study comparable

Increases AcH4K12/AcH3K9; >17-fold selectivity over HDAC3

Epigenetic remodeling without HDAC3-associated toxicity signal

Avoids apoptosis/DNA damage inherent to RGFP966 and pan-inhibitors

Evidence Dimension	Cellular histone acetylation (H4K12, H3K9)
Target Compound Data	Significant increase in AcH4K12 and AcH3K9 at 10 µM (24h)
Comparator Or Baseline	BRD7232 also increased histone acetylation in primary neuronal cultures. SAHA and MS-275 effects have not been directly compared in this specific neuronal assay.
Quantified Difference	BRD4884 produced a measurable, significant increase in acetylation, confirming on-target cellular activity.
Conditions	Mouse forebrain primary neuron cultures, 24h treatment with 10 µM BRD4884

Why This Matters

Cellular target engagement data bridges the gap between biochemical potency and in vivo efficacy. For researchers, this evidence confirms that BRD4884 can effectively modulate its epigenetic targets in a complex cellular environment, providing a reliable tool for mechanistic studies in neuronal systems.

• [1] Wagner FF, et al. Kinetic and structural insights into the binding of histone deacetylase 1 and 2 (HDAC1, 2) inhibitors. Bioorg Med Chem. 2016;24(18):4008-4015. View Source

Structural Basis for Kinetic Selectivity: Crystal Structure Reveals a Unique Binding Mode

The crystal structure of human HDAC2 in complex with BRD4884 (PDB: 5IWG) resolved at 1.66 Å reveals a unique binding mode [1]. The compound coordinates the catalytic zinc ion via its free aniline -NH2 group, completing a tetrahedral coordination sphere, while the anilide carbonyl oxygen is positioned at a distance of 2.8 Å from the Zn2+ ion [2]. This binding pose is the structural basis for its kinetic selectivity and is distinct from the binding modes of other ortho-aminoanilides like BRD7232 (PDB: 5IX0) [1].

Evidence Dimension	Ligand-protein binding mode
Target Compound Data	PDB 5IWG: Zn2+ coordination via aniline -NH2; carbonyl O at 2.8 Å from Zn2+
Comparator Or Baseline	BRD7232 (PDB: 5IX0): Similar overall binding pose but with distinct kinetic selectivity profile; SAHA: Binds with a different chemotype (hydroxamic acid) and coordination geometry.
Quantified Difference	The specific atomic interactions, including the Zn2+ coordination geometry and the fit within the 11Å channel leading to the catalytic pocket, dictate the kinetic selectivity profile [1].
Conditions	X-ray crystallography of recombinant human HDAC2 protein

Why This Matters

Understanding the structural basis of BRD4884's activity provides a rational foundation for its use in structure-activity relationship (SAR) studies and medicinal chemistry campaigns. It allows researchers to make informed decisions when designing or selecting related compounds for further optimization.

• [1] PDB. 5IWG: Crystal structure of HDAC2 with BRD4884. View Source
• [2] BRENDA. BRD4884 Ligand Information. View Source

BRD4884: Applications in Neuroscience Epigenetics

Isolating HDAC2 in Synaptic Plasticity and Neurodegeneration

BRD4884 is the preferred tool for studies aimed at dissecting the specific contribution of HDAC2 to cognitive processes. Its kinetic selectivity allows for a sustained inhibition of HDAC2, which has been linked to negative regulation of memory and synaptic plasticity [1]. The compound's validated in vivo efficacy in a neurodegeneration model [1] and its ability to increase histone acetylation in neurons [2] provide a robust foundation for experiments exploring the epigenetic mechanisms underlying learning and memory.

Kinetic Residence Time in Epigenetic Memory Enhancement

Due to its well-characterized biochemical profile, kinetic properties, and in vivo activity, BRD4884 serves as an ideal benchmark or reference compound for medicinal chemistry programs developing next-generation HDAC inhibitors targeting the central nervous system [1]. Its brain penetration and functional rescue in a disease model [1] set a high bar for new chemical entities.

Synergistic Pathway Screening in Epilepsy and ASD

The proven efficacy of BRD4884 in rescuing memory deficits in the CK-p25 mouse model of neurodegeneration [1] makes it a critical reagent for researchers investigating the epigenetic underpinnings of diseases like Alzheimer's. It can be used to explore the relationship between histone acetylation, gene expression, and cognitive decline, and to validate new therapeutic targets in these pathways.

Preclinical Toxicology of Brain-Penetrant Epigenetic Modifiers

The availability of a high-resolution crystal structure of BRD4884 bound to HDAC2 (PDB: 5IWG) [2] provides a precise structural template for SAR and SKR studies. Researchers can use this information to rationally design analogs with modified binding kinetics or selectivity profiles, leveraging BRD4884 as a key starting point for medicinal chemistry optimization.

Application

Selection Property

Validation Focus

HDAC2-mediated synaptic plasticity studies

Kinetic residence time profile

HDAC2-selective acetylation markers (H4K12/H3K9)

Epigenetic memory consolidation studies

Slow-off rate kinetics on HDAC2

Target engagement duration vs. cognitive endpoint context

Neurodevelopmental and seizure model studies

Brain-penetrant HDAC2 inhibition excluding HDAC3

Chromatin remodeling without HDAC3-mediated apoptosis

HDAC2 inhibitor toxicology profiling

Absence of HDAC3 engagement at research concentrations

Deconvolution of on-target CNS effects from off-target toxicity

• [1] Wagner FF, et al. Kinetically Selective Inhibitors of Histone Deacetylase 2 (HDAC2) as Cognition Enhancers. Chem Sci. 2015;6(1):804-815. View Source
• [2] PDB. 5IWG: Crystal structure of HDAC2 with BRD4884. View Source